![molecular formula C10H12ClF2NO B6158915 1-[3-(difluoromethoxy)phenyl]cyclopropan-1-amine hydrochloride CAS No. 1782573-99-2](/img/no-structure.png)
1-[3-(difluoromethoxy)phenyl]cyclopropan-1-amine hydrochloride
Overview
Description
1-[3-(difluoromethoxy)phenyl]cyclopropan-1-amine hydrochloride (DFMPA HCl) is a fluorinated cyclopropanamine derivative that has been studied as a potential therapeutic agent for a variety of diseases and conditions. It has been found to possess a wide range of biological activities, including anti-inflammatory, anticonvulsant, and anti-cancer properties. The mechanism of action of DFMPA HCl is still not fully understood, however, the compound has been shown to interact with several different proteins and receptors in the body, suggesting it has multiple potential therapeutic targets.
Scientific Research Applications
DFMPA HCl has been studied for its potential therapeutic applications in a variety of diseases and conditions. It has been found to possess anti-inflammatory, anticonvulsant, and anti-cancer properties. In addition, it has been shown to have neuroprotective and analgesic effects, making it a potential treatment for neurodegenerative diseases and pain management. Moreover, studies have shown that DFMPA HCl may be useful in the treatment of depression, anxiety, obesity, and addiction.
Mechanism of Action
The exact mechanism of action of DFMPA HCl is not fully understood. However, studies have shown that the compound interacts with a variety of proteins and receptors in the body, suggesting it has multiple potential therapeutic targets. These include the serotonin 5-HT1A receptor, the dopamine D2 receptor, the glutamatergic NMDA receptor, and the opioid μ receptor. In addition, DFMPA HCl has been shown to modulate the activity of several enzymes, including monoamine oxidase and cyclooxygenase, which are involved in the regulation of neurotransmitter levels and inflammation, respectively.
Biochemical and Physiological Effects
DFMPA HCl has been shown to have a variety of biochemical and physiological effects. It has been found to possess anti-inflammatory, anticonvulsant, and anti-cancer properties, as well as neuroprotective and analgesic effects. In addition, studies have shown that DFMPA HCl may be useful in the treatment of depression, anxiety, obesity, and addiction. Moreover, the compound has been found to modulate the activity of several enzymes, including monoamine oxidase and cyclooxygenase, which are involved in the regulation of neurotransmitter levels and inflammation, respectively.
Advantages and Limitations for Lab Experiments
DFMPA HCl has several advantages and limitations for use in lab experiments. One advantage is that it is relatively stable and can be easily synthesized using a variety of methods. Additionally, the compound has been found to possess a wide range of biological activities and has multiple potential therapeutic targets. However, the exact mechanism of action of DFMPA HCl is still not fully understood, and further research is needed to fully elucidate its effects.
Future Directions
There are several potential future directions for further research on DFMPA HCl. These include investigating the compound’s mechanism of action in greater detail, exploring its potential therapeutic applications in different diseases and conditions, and studying its effects on various biochemical and physiological processes. Additionally, further research is needed to determine the optimal dosage and drug delivery methods for DFMPA HCl. Finally, studies should be conducted to evaluate the safety and efficacy of the compound in clinical trials.
Synthesis Methods
DFMPA HCl can be synthesized using a variety of methods. One method involves the reaction of 3-fluorophenylacetonitrile with difluoromethylcyclopropanecarboxylic acid in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired cyclopropanamine derivative, which can then be hydrolyzed to produce the hydrochloride salt. Other methods of synthesis include the reaction of 3-fluorophenylacetonitrile with difluoromethylcyclopropanecarboxylic acid chloride in the presence of a base, and the reaction of 3-fluorophenylacetonitrile with difluoromethylcyclopropanecarboxylic anhydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(difluoromethoxy)phenyl]cyclopropan-1-amine hydrochloride involves the reaction of 3-(difluoromethoxy)aniline with cyclopropanecarboxylic acid followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": ["3-(difluoromethoxy)aniline", "cyclopropanecarboxylic acid", "sodium triacetoxyborohydride", "hydrochloric acid", "diethyl ether", "water"], "Reaction": [ "Step 1: Dissolve 3-(difluoromethoxy)aniline (1.0 equiv) and cyclopropanecarboxylic acid (1.1 equiv) in diethyl ether and add hydrochloric acid (1.1 equiv).", "Step 2: Stir the reaction mixture at room temperature for 2 hours.", "Step 3: Add sodium triacetoxyborohydride (1.2 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 4: Extract the product with diethyl ether and wash with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to yield the crude product.", "Step 6: Purify the crude product by recrystallization from ethanol to obtain 1-[3-(difluoromethoxy)phenyl]cyclopropan-1-amine hydrochloride as a white solid." ] } | |
CAS RN |
1782573-99-2 |
Product Name |
1-[3-(difluoromethoxy)phenyl]cyclopropan-1-amine hydrochloride |
Molecular Formula |
C10H12ClF2NO |
Molecular Weight |
235.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
